Cas no 53151-48-7 (1,4-Piperazinedipropanamide, N,N,N',N'-tetramethyl-)
53151-48-7 structure
Product Name:1,4-Piperazinedipropanamide, N,N,N',N'-tetramethyl-
CAS No:53151-48-7
MF:C14H28N4O2
MW:284.397723197937
CID:357899
PubChem ID:71365337
Update Time:2025-04-19
1,4-Piperazinedipropanamide, N,N,N',N'-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Piperazinedipropanamide, N,N,N',N'-tetramethyl-
- 3-[4-[3-(dimethylamino)-3-oxopropyl]piperazin-1-yl]-N,N-dimethylpropanamide
- 3,3'-(Piperazine-1,4-diyl)bis(N,N-dimethylpropanamide)
- 53151-48-7
- DTXSID60788756
-
- Inchi: 1S/C14H28N4O2/c1-15(2)13(19)5-7-17-9-11-18(12-10-17)8-6-14(20)16(3)4/h5-12H2,1-4H3
- InChI Key: JVPSQAMDGVPYHX-UHFFFAOYSA-N
- SMILES: O=C(CCN1CCN(CCC(N(C)C)=O)CC1)N(C)C
Computed Properties
- Exact Mass: 284.22144
- Monoisotopic Mass: 284.22122615g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 47.1Ų
Experimental Properties
- PSA: 47.1
1,4-Piperazinedipropanamide, N,N,N',N'-tetramethyl- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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